Cas no 2411307-00-9 (2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide)

• Product Name: 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide
• CAS No: 2411307-00-9
• MF: C₉H₉ClF₃NOS
• MW: 271.687070608139
• CID: 5379549
• Update Time: 2025-06-08

2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide

• Inchi： 1S/C9H9ClF3NOS/c1-5(10)8(15)14-3-7-2-6(4-16-7)9(11,12)13/h2,4-5H,3H2,1H3,(H,14,15)
• InChI Key： BUKACYMYRLLBOL-UHFFFAOYSA-N
• SMILES： C(NCC1SC=C(C(F)(F)F)C=1)(=O)C(Cl)C

Experimental Properties

• Density: 1.386±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 363.8±42.0 °C(Predicted)
• pka: 13.13±0.46(Predicted)

Additional information on 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide

2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide (CAS No. 2411307-00-9): A Comprehensive Overview

2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide (CAS No. 2411307-00-9) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of propanamides and is characterized by the presence of a chloro substituent, a trifluoromethyl group, and a thienyl moiety. These functional groups contribute to its distinct chemical properties and biological profile, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide can be represented as C₁₁H₁₀ClF₃NOS. The presence of the trifluoromethyl group imparts significant lipophilicity and metabolic stability, which are crucial for optimizing the pharmacokinetic properties of drug candidates. The thienyl moiety, on the other hand, is known for its ability to form stable interactions with biological targets, enhancing the compound's binding affinity and selectivity.

In recent years, extensive research has been conducted to explore the biological activities of 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising lead for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide has also been investigated for its analgesic effects. A preclinical study conducted by researchers at the University of California demonstrated that this compound significantly reduced pain responses in animal models of neuropathic pain. The mechanism underlying these effects is believed to involve the modulation of ion channels and neurotransmitter systems involved in pain signaling.

The pharmacokinetic profile of 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide has also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life, which are important considerations for drug development. Additionally, its low toxicity profile makes it a suitable candidate for further clinical evaluation.

In terms of synthetic methods, 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide can be synthesized through a multi-step process involving the coupling of 2-chloropropanoyl chloride with (4-trifluoromethylthiophen-2-yl)methanamine. This synthetic route has been optimized to achieve high yields and purity, facilitating large-scale production for preclinical and clinical studies.

The potential applications of 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide extend beyond anti-inflammatory and analgesic therapies. Recent studies have explored its use in other therapeutic areas, such as cancer treatment and neurodegenerative diseases. For example, preliminary data suggest that this compound may have antiproliferative effects on certain cancer cell lines, warranting further investigation into its potential as an anticancer agent.

In conclusion, 2-Chloro-N-[[4-(trifluoromethyl)-2-thienyl]methyl]propanamide (CAS No. 2411307-00-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing the field of drug discovery.